Cas no 2248220-38-2 ((2R)-2-(Oxepan-4-yl)propanoic acid)

(2R)-2-(Oxepan-4-yl)propanoic acid is a chiral carboxylic acid featuring an oxepane ring, a seven-membered heterocycle containing an oxygen atom. This compound is of interest in synthetic and medicinal chemistry due to its stereochemical specificity and potential as a building block for pharmaceuticals or fine chemicals. The (R)-configuration at the alpha carbon enhances its utility in enantioselective synthesis, while the oxepane moiety offers structural diversity for drug design. Its well-defined stereochemistry ensures reproducibility in research applications. The compound is typically used under controlled conditions, with purity and stability being critical for consistent performance in synthetic pathways. Proper handling and storage are recommended to maintain its integrity.
(2R)-2-(Oxepan-4-yl)propanoic acid structure
2248220-38-2 structure
Product Name:(2R)-2-(Oxepan-4-yl)propanoic acid
CAS No:2248220-38-2
MF:C9H16O3
MW:172.221543312073
CID:6058602
PubChem ID:137940487
Update Time:2025-10-31

(2R)-2-(Oxepan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2248220-38-2
    • (2R)-2-(Oxepan-4-yl)propanoic acid
    • EN300-6505611
    • Inchi: 1S/C9H16O3/c1-7(9(10)11)8-3-2-5-12-6-4-8/h7-8H,2-6H2,1H3,(H,10,11)/t7-,8?/m1/s1
    • InChI Key: JUWXKCNBPFEMGM-GVHYBUMESA-N
    • SMILES: O1CCCC(CC1)[C@H](C(=O)O)C

Computed Properties

  • Exact Mass: 172.109944368g/mol
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų

(2R)-2-(Oxepan-4-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6505611-0.05g
(2R)-2-(oxepan-4-yl)propanoic acid
2248220-38-2 95.0%
0.05g
$2026.0 2025-03-14
Enamine
EN300-6505611-0.1g
(2R)-2-(oxepan-4-yl)propanoic acid
2248220-38-2 95.0%
0.1g
$2123.0 2025-03-14
Enamine
EN300-6505611-0.25g
(2R)-2-(oxepan-4-yl)propanoic acid
2248220-38-2 95.0%
0.25g
$2220.0 2025-03-14
Enamine
EN300-6505611-0.5g
(2R)-2-(oxepan-4-yl)propanoic acid
2248220-38-2 95.0%
0.5g
$2317.0 2025-03-14
Enamine
EN300-6505611-1.0g
(2R)-2-(oxepan-4-yl)propanoic acid
2248220-38-2 95.0%
1.0g
$2412.0 2025-03-14
Enamine
EN300-6505611-2.5g
(2R)-2-(oxepan-4-yl)propanoic acid
2248220-38-2 95.0%
2.5g
$4728.0 2025-03-14
Enamine
EN300-6505611-5.0g
(2R)-2-(oxepan-4-yl)propanoic acid
2248220-38-2 95.0%
5.0g
$6996.0 2025-03-14
Enamine
EN300-6505611-10.0g
(2R)-2-(oxepan-4-yl)propanoic acid
2248220-38-2 95.0%
10.0g
$10375.0 2025-03-14

Additional information on (2R)-2-(Oxepan-4-yl)propanoic acid

(2R)-2-(Oxepan-4-yl)propanoic acid: A Comprehensive Overview

(2R)-2-(Oxepan-4-yl)propanoic acid, with the CAS number 2248220-38-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a propanoic acid moiety attached to an oxepane ring system. The stereochemistry at the second carbon atom, denoted by the (R) configuration, plays a crucial role in determining its physical and chemical properties.

The oxepane ring, a seven-membered cyclic ether, contributes to the compound's stability and bioavailability. Recent studies have highlighted the potential of (2R)-2-(Oxepan-4-yl)propanoic acid as a precursor in the synthesis of bioactive molecules. Its ability to form stable amides and esters makes it a valuable building block in medicinal chemistry.

From a structural perspective, the molecule's chirality is a key feature that influences its interaction with biological systems. The (R) configuration at the second carbon ensures selective binding to specific receptors, which is critical in drug design. Researchers have explored its use in developing enantiomerically pure compounds, which are essential for modern pharmacotherapy.

Recent advancements in synthetic methodologies have improved the scalability and efficiency of producing (2R)-2-(Oxepan-4-yl)propanoic acid. Techniques such as asymmetric catalysis and enzymatic resolution have enabled the cost-effective synthesis of this compound on an industrial scale. These developments are pivotal for its application in large-scale pharmaceutical manufacturing.

In terms of applications, this compound has shown promise in various therapeutic areas. For instance, it has been investigated as a potential lead compound in anti-inflammatory drug development. Its ability to modulate inflammatory pathways makes it a candidate for treating conditions such as arthritis and other inflammatory disorders.

Moreover, studies have demonstrated that (2R)-2-(Oxepan-4-yl)propanoic acid exhibits selective activity against certain enzymes, suggesting its potential use in enzyme inhibition studies. This property could be exploited in developing novel therapeutic agents targeting metabolic disorders or neurodegenerative diseases.

The compound's solubility and permeability characteristics are also areas of active research. Understanding these properties is crucial for optimizing its bioavailability when used as an active pharmaceutical ingredient (API). Researchers are exploring various formulation strategies to enhance its pharmacokinetic profile, ensuring efficient delivery to target sites within the body.

In conclusion, (2R)-2-(Oxepan-4-yl)propanoic acid stands out as a versatile molecule with diverse applications in organic synthesis and drug discovery. Its unique structure, coupled with recent advancements in synthetic techniques and biological studies, positions it as a valuable asset in contemporary chemical research.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.